Cas no 948294-30-2 ( )
structure
Product Name:
CAS No:948294-30-2
MF:C11H7Cl2NO2
MW:256.084780931473
CID:875265
PubChem ID:17039953
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 6,7-dichloro-2-methylquinoline-3-carboxylic acid
- AB52248
- 948294-30-2
- DTXSID70589110
-
-
- Inchi: 1S/C11H7Cl2NO2/c1-5-7(11(15)16)2-6-3-8(12)9(13)4-10(6)14-5/h2-4H,1H3,(H,15,16)
- InChI Key: BIJQMLJMHGBZAE-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2C(C=1)=CC(C(=O)O)=C(C)N=2)Cl
Computed Properties
- Exact Mass: 254.9853839g/mol
- Monoisotopic Mass: 254.9853839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.2Ų
Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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